Cas no 778832-11-4 (BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO-)

• Product Name: BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO-
• CAS No: 778832-11-4
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 3379426
• PubChem ID: 86006013
• Update Time: 2025-07-17

BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO-
• N-{[4-(aminomethyl)phenyl]methyl}-2-nitrobenzene-1-sulfonamide
• 778832-11-4
• EN300-1168926

• Inchi： 1S/C14H15N3O4S/c15-9-11-5-7-12(8-6-11)10-16-22(20,21)14-4-2-1-3-13(14)17(18)19/h1-8,16H,9-10,15H2
• InChI Key： HTAIHSIQMLXOIS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCC1C=CC(CN)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 321.07832714Da
• Monoisotopic Mass: 321.07832714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 126Ų

Additional information on BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO-

BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO (CAS No. 778832-11-4)

BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO (CAS No. 778832-11-4) is a synthetic organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its benzenesulfonamide core, which is substituted with a 2-nitro group and an N-[[4-(aminomethyl)phenyl]methyl] moiety. These structural features contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The benzenesulfonamide scaffold is well-known for its ability to interact with specific biological targets, particularly enzymes and receptors involved in various physiological processes. The presence of the 2-nitro group introduces additional reactivity and electronic properties, which can influence the compound's pharmacological profile. The N-[[4-(aminomethyl)phenyl]methyl] substituent further enhances the compound's structural complexity and can modulate its binding affinity and selectivity towards specific targets.

Recent studies have explored the potential of BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO have also been studied to evaluate its suitability for therapeutic use. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for systemic administration. However, further optimization may be necessary to improve its pharmacokinetic profile and enhance its therapeutic index.

From a synthetic perspective, the preparation of BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO involves several steps that require careful control of reaction conditions to ensure high yields and purity. The synthesis typically starts with the formation of the benzenesulfonamide core, followed by the introduction of the 2-nitro group and the N-[[4-(aminomethyl)phenyl]methyl] substituent through selective functional group manipulations. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader use in research and development.

Despite its promising therapeutic potential, further studies are needed to fully understand the mechanisms of action and safety profile of BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide crucial data on dosing regimens, side effects, and long-term outcomes, which will be essential for advancing this compound towards regulatory approval.

In conclusion, BENZENESULFONAMIDE, N-[[4-(AMINOMETHYL)PHENYL]METHYL]-2-NITRO (CAS No. 778832-11-4) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research efforts aim to optimize its properties and explore new avenues for its use in treating inflammatory diseases and cancer.